Cas no 2229588-76-3 (1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one)

1-(5,6-Dichloropyridin-3-yl)prop-2-en-1-one is a versatile chemical intermediate characterized by its reactive α,β-unsaturated ketone functionality and dichloropyridine moiety. The compound's distinct structure enables its use in organic synthesis, particularly in Michael addition reactions and cyclization processes. The electron-withdrawing effects of the dichloropyridine group enhance the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack. This compound is valuable in pharmaceutical and agrochemical research, where it serves as a precursor for heterocyclic scaffolds. Its stability under standard conditions and compatibility with a range of reagents make it a practical choice for synthetic applications. Proper handling is advised due to its potential reactivity as an enone derivative.

1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one structure

2229588-76-3 structure

Product Name:1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one

CAS No:2229588-76-3

MF:C₈H₅Cl₂NO

MW:202.037400007248

CID:6551113

PubChem ID:165784889

Update Time:2025-08-02

1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one
- 2229588-76-3
- EN300-1975331
- Inchi： 1S/C8H5Cl2NO/c1-2-7(12)5-3-6(9)8(10)11-4-5/h2-4H,1H2
- InChI Key： ZUTLYYOKAJZRPS-UHFFFAOYSA-N
- SMILES： ClC1=C(N=CC(C(C=C)=O)=C1)Cl

Computed Properties

Exact Mass: 200.9748192g/mol
Monoisotopic Mass: 200.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 30Å²

1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1975331-1g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	1g	$914.0	2023-09-16
Enamine	EN300-1975331-5g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	5g	$2650.0	2023-09-16
Enamine	EN300-1975331-10g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	10g	$3929.0	2023-09-16
Enamine	EN300-1975331-0.05g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	0.05g	$768.0	2023-09-16
Enamine	EN300-1975331-0.1g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	0.1g	$804.0	2023-09-16
Enamine	EN300-1975331-0.25g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	0.25g	$840.0	2023-09-16
Enamine	EN300-1975331-0.5g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	0.5g	$877.0	2023-09-16
Enamine	EN300-1975331-1.0g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	1g	$1315.0	2023-05-31
Enamine	EN300-1975331-2.5g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	2.5g	$1791.0	2023-09-16
Enamine	EN300-1975331-5.0g	1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one	2229588-76-3	5g	$3812.0	2023-05-31

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Additional information on 1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one

Comprehensive Guide to 1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one (CAS No. 2229588-76-3): Properties, Applications, and Market Insights

1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one (CAS No. 2229588-76-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique dichloropyridine and propenone functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C8H5Cl2NO, offers a balance of reactivity and stability, making it valuable for various high-performance applications.

The growing interest in 1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one is driven by its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are exploring its role in targeting specific enzymatic pathways, a hot topic in precision medicine and personalized therapeutics. Additionally, its applications in agrochemical formulations align with the global demand for sustainable crop protection solutions, addressing challenges like pesticide resistance and environmental impact.

From a synthetic perspective, 1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one is synthesized through controlled cross-coupling reactions, often involving palladium catalysts or other transition metal complexes. Its electron-deficient pyridine ring enhances its reactivity in nucleophilic substitutions, while the α,β-unsaturated ketone moiety allows for Michael additions and cycloadditions. These properties make it a sought-after building block for heterocyclic compounds, a trending area in medicinal chemistry and material innovation.

Market trends indicate a rising demand for 1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one due to its utility in high-value pharmaceuticals and next-generation agrochemicals. The compound’s compatibility with green chemistry principles—such as atom economy and reduced waste—resonates with industries prioritizing sustainability. Analysts project growth in its adoption, particularly in Asia-Pacific regions, where pharmaceutical and agricultural sectors are expanding rapidly.

For researchers and manufacturers, sourcing high-purity 1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one (CAS No. 2229588-76-3) is critical. Quality benchmarks include ≥98% purity, verified by HPLC and NMR spectroscopy. Storage recommendations typically involve inert atmospheres and low temperatures to preserve its stability. These specifications are frequently searched by professionals seeking reliable suppliers or troubleshooting synthesis protocols.

In summary, 1-(5,6-dichloropyridin-3-yl)prop-2-en-1-one exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable agriculture—highlight its relevance in addressing contemporary scientific and industrial challenges. As research advances, this compound is poised to play a pivotal role in breakthroughs across multiple disciplines.